molecular formula C16H21N3O B8346537 1-{1-[(3-Phenyl-5-isoxazolyl)methyl]-4-piperidinyl}methanamine

1-{1-[(3-Phenyl-5-isoxazolyl)methyl]-4-piperidinyl}methanamine

Cat. No.: B8346537
M. Wt: 271.36 g/mol
InChI Key: OPDSTAZJPISRIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{1-[(3-Phenyl-5-isoxazolyl)methyl]-4-piperidinyl}methanamine is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H21N3O

Molecular Weight

271.36 g/mol

IUPAC Name

[1-[(3-phenyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl]methanamine

InChI

InChI=1S/C16H21N3O/c17-11-13-6-8-19(9-7-13)12-15-10-16(18-20-15)14-4-2-1-3-5-14/h1-5,10,13H,6-9,11-12,17H2

InChI Key

OPDSTAZJPISRIW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CN)CC2=CC(=NO2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (2.1 mL) was added to a room temperature solution of the compound prepared in Example 8 (0.99 g) in dichloromethane (10 mL). The reaction was stirred overnight and then concentrated. The crude residue was azeotroped with a solution of hexane and toluene, diluted with ethyl acetate and washed with an aqueous 10% sodium carbonate solution. The organics were dried over anhydrous magnesium sulfate and concentrated to obtain the title compound (0.60 g) having the following physical data.
Quantity
2.1 mL
Type
reactant
Reaction Step One
Name
compound
Quantity
0.99 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.